
Preparing Akt-IN-18 Stock Solution in DMSO:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Akt-IN-18

Cat. No.: B12384755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Akt-IN-18, a

potent inhibitor of the Akt signaling pathway. The information is intended to guide researchers

in accurately preparing stock solutions and designing experiments to investigate the effects of

Akt-IN-18 on cellular processes.

Introduction to Akt-IN-18
Akt-IN-18 is a small molecule inhibitor that targets the Akt (also known as Protein Kinase B or

PKB) signaling pathway. This pathway is a critical regulator of numerous cellular functions,

including cell survival, proliferation, growth, and metabolism.[1] Dysregulation of the Akt

pathway is frequently observed in various diseases, particularly cancer, making it a key target

for therapeutic intervention. Akt-IN-18 exerts its effects by inhibiting Akt, which can lead to the

induction of apoptosis (programmed cell death) in cancer cells.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Akt-IN-18 is provided in the table

below.
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Property Value

Molecular Weight 411.86 g/mol [1]

CAS Number 2708177-73-3[2]

Appearance Solid

Solubility Soluble in DMSO

Storage (Powder) Store at -20°C for up to 3 years.

Storage (in DMSO)
Store at -80°C for up to 6 months; -20°C for up

to 1 month. Avoid repeated freeze-thaw cycles.

Preparing Akt-IN-18 Stock Solution
Materials:

Akt-IN-18 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Protocol:

Equilibrate Reagents: Allow the Akt-IN-18 powder and DMSO to reach room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Akt-IN-18 powder using a calibrated

precision balance in a chemical fume hood.

Dissolving: Add the appropriate volume of anhydrous DMSO to the weighed Akt-IN-18
powder to achieve the desired stock concentration. For example, to prepare a 10 mM stock

solution:
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Add 242.8 µL of DMSO to 1 mg of Akt-IN-18 powder.

Calculation: Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1,000,000 /

Concentration (mM)

Solubilization: Vortex the solution thoroughly until the Akt-IN-18 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-

term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Note: The final concentration of DMSO in cell culture media should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.

Application: Inhibition of the Akt Signaling Pathway
Akt-IN-18 can be utilized in various cell-based assays to investigate its impact on the Akt

signaling pathway and downstream cellular events.

In Vitro Efficacy
The half-maximal inhibitory concentration (IC50) of Akt-IN-18 has been determined in various

cancer cell lines.

Cell Line Cancer Type IC50 (µM)

A549 Non-small cell lung cancer 69.45[1]

Experimental Protocols
This protocol describes how to assess the effect of Akt-IN-18 on the phosphorylation status of

Akt and its downstream targets.

Workflow:
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Cell Treatment

Western Blot

Seed cells and allow to adhere

Starve cells (optional, to reduce basal signaling)

Treat with Akt-IN-18 at desired concentrations

Lyse cells to extract proteins

Determine protein concentration (e.g., BCA assay)

Separate proteins by SDS-PAGE

Transfer proteins to a membrane (e.g., PVDF)

Block membrane to prevent non-specific binding

Incubate with primary antibodies (e.g., anti-p-Akt, anti-Akt)

Incubate with HRP-conjugated secondary antibody

Detect signal using chemiluminescence
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Seed cells in a 96-well plate

Treat with a serial dilution of Akt-IN-18

Incubate for a defined period (e.g., 24, 48, 72 hours)

Add MTT/MTS reagent to each well

Incubate to allow formazan formation

Add solubilization solution (for MTT assay)

MTT only

Measure absorbance at the appropriate wavelength

MTS
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Treat cells with Akt-IN-18

Harvest and wash cells

Resuspend cells in Annexin V binding buffer

Add FITC-conjugated Annexin V and Propidium Iodide (PI)

Incubate in the dark

Analyze by flow cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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